Tolvaptan gamma-Oxobutanoic Acid
Tolvaptan gamma-Oxobutanoic Acid
DM-4103 is a 4-oxo monocarboxylic acid that is 4-oxobutanoic acid substituted at position 4 with a 5-chloro-2-[2-methyl-4-(2-methylbenzamido)benzamido]phenyl group. An oxobutyric acid metabolite of the vasopressin V2-receptor antagonist tolvaptan. It has a role as a drug metabolite. It is a 4-oxo monocarboxylic acid and a benzenedicarboxamide. It derives from a tolvaptan.
Brand Name:
Vulcanchem
CAS No.:
1346599-56-1
VCID:
VC0121865
InChI:
InChI=1S/C26H23ClN2O5/c1-15-5-3-4-6-19(15)25(33)28-18-8-9-20(16(2)13-18)26(34)29-22-10-7-17(27)14-21(22)23(30)11-12-24(31)32/h3-10,13-14H,11-12H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)C(=O)CCC(=O)O)C
Molecular Formula:
C26H23ClN2O5
Molecular Weight:
478.929
Tolvaptan gamma-Oxobutanoic Acid
CAS No.: 1346599-56-1
Cat. No.: VC0121865
Molecular Formula: C26H23ClN2O5
Molecular Weight: 478.929
* For research use only. Not for human or veterinary use.
Specification
| Description | DM-4103 is a 4-oxo monocarboxylic acid that is 4-oxobutanoic acid substituted at position 4 with a 5-chloro-2-[2-methyl-4-(2-methylbenzamido)benzamido]phenyl group. An oxobutyric acid metabolite of the vasopressin V2-receptor antagonist tolvaptan. It has a role as a drug metabolite. It is a 4-oxo monocarboxylic acid and a benzenedicarboxamide. It derives from a tolvaptan. |
|---|---|
| CAS No. | 1346599-56-1 |
| Molecular Formula | C26H23ClN2O5 |
| Molecular Weight | 478.929 |
| IUPAC Name | 4-[5-chloro-2-[[2-methyl-4-[(2-methylbenzoyl)amino]benzoyl]amino]phenyl]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C26H23ClN2O5/c1-15-5-3-4-6-19(15)25(33)28-18-8-9-20(16(2)13-18)26(34)29-22-10-7-17(27)14-21(22)23(30)11-12-24(31)32/h3-10,13-14H,11-12H2,1-2H3,(H,28,33)(H,29,34)(H,31,32) |
| Standard InChI Key | PRTSBHBGYFDAAS-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)C(=O)CCC(=O)O)C |
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